Cas no 71525-51-4 (4-Oxoundecanal)

4-Oxoundecanal structure
4-Oxoundecanal structure
Product Name:4-Oxoundecanal
CAS No:71525-51-4
MF:C11H20O2
MW:184.275303840637
CID:2799985
PubChem ID:13193464
Update Time:2025-04-21

4-Oxoundecanal Chemical and Physical Properties

Names and Identifiers

    • 71525-51-4
    • DTXSID90526224
    • 4-oxoundecylaldehyde
    • undecane-8,11-dione
    • DTXCID30477029
    • NSQZVZHHNMCTLW-UHFFFAOYSA-N
    • SCHEMBL7194604
    • 4-oxo-undecanal
    • 4-Oxoundecanal
    • Inchi: 1S/C11H20O2/c1-2-3-4-5-6-8-11(13)9-7-10-12/h10H,2-9H2,1H3
    • InChI Key: NSQZVZHHNMCTLW-UHFFFAOYSA-N
    • SMILES: O=C(CCC=O)CCCCCCC

Computed Properties

  • Exact Mass: 184.146329876Da
  • Monoisotopic Mass: 184.146329876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.1Ų
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